Cas no 494763-17-6 (2,4-Quinazolinediamine,5-chloro-N2,N2-dimethyl-)

• Product Name: 2,4-Quinazolinediamine,5-chloro-N2,N2-dimethyl-
• CAS No: 494763-17-6
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• CID: 328392
• PubChem ID: 2761292
• Update Time: 2025-04-19

2,4-Quinazolinediamine,5-chloro-N2,N2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinazolinediamine,5-chloro-N2,N2-dimethyl-
• 4-AMINO-2-DIMETHYLAMINO-5-CHLOROQUINAZOLINE
• 5-chloro-2-N,2-N-dimethylquinazoline-2,4-diamine
• 5-chloro-N2,N2-dimethyl-2,4-Quinazolinediamine
• DTXSID60375685
• n-(4-amino-5-chloro-2-quinazolinyl)-n,n-dimethylamine
• A18811
• AKOS015911206
• FT-0644744
• 5-chloro-N2,N2-dimethylquinazoline-2,4-diamine
• Oprea1_026912
• 6ALPHA,9ALPHA-DIFLUOROPREDNISOLONE21-ACETATE17-BUTYRATE
• 494763-17-6

• Inchi： 1S/C10H11ClN4/c1-15(2)10-13-7-5-3-4-6(11)8(7)9(12)14-10/h3-5H,1-2H3,(H2,12,13,14)
• InChI Key： ZUDASDOHOYYFRW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C1=C(N)N=C(N=2)N(C)C

Computed Properties

• Exact Mass: 222.06700
• Monoisotopic Mass: 222.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.372
• Boiling Point: 415.9°C at 760 mmHg
• Flash Point: 205.4°C
• Refractive Index: 1.714
• PSA: 55.04000
• LogP: 2.51260